4-((Z)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(5-methylisoxazol-3-yl)butanamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-4-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide
• InChI: InChI=1S/C21H21N3O3S2/c1-14(11-16-7-4-3-5-8-16)12-17-20(26)24(21(28)29-17)10-6-9-19(25)22-18-13-15(2)27-23-18/h3-5,7-8,11-13H,6,9-10H2,1-2H3,(H,22,23,25)/b14-11+,17-12-
• InChI Key: QIOSKJMSVOPQMK-YYMXQEISSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CCCN2C(=O)C(=CC(=CC3=CC=CC=C3)C)SC2=S
• Isomeric SMILES: CC1=CC(=NO1)NC(=O)CCCN2C(=O)/C(=C/C(=C/C3=CC=CC=C3)/C)/SC2=S
• Molecular Formula: C21H21N3O3S2
• Molecular Weight: 427.5 g/mol

Description

4-((Z)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(5-methylisoxazol-3-yl)butanamide is a useful research compound. Its molecular formula is C21H21N3O3S2 and its molecular weight is 427.54. The purity is usually 95%.
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Scientific Research Applications

Matrix Metalloproteinase Inhibition and Wound Healing

Thiazolidinone derivatives have been investigated for their effectiveness in inhibiting matrix metalloproteinases (MMPs), which play a critical role in tissue damage and inflammatory processes. A study highlighted the anti-inflammatory and potential wound healing effects of these compounds, with one derivative demonstrating significant inhibition of MMP-9, suggesting applications in treating diseases associated with tissue damage and inflammation (Incerti et al., 2018).

Anticancer and Antiangiogenic Activities

Another area of application is in anticancer therapy. Thioxothiazolidin-4-one derivatives have shown promise in inhibiting tumor growth and angiogenesis in mouse models. These compounds significantly reduced tumor volume and cell number while increasing the lifespan of tumor-bearing mice, indicating their potential as anticancer agents with the capability to inhibit both tumor angiogenesis and cell proliferation (Chandrappa et al., 2010).

Fluorescent Chemosensors

Thiazolone-based zinc complexes have been synthesized and characterized for their application as fluorescent chemosensors. These complexes exhibit interesting ON/OFF/ON fluorescence switching properties induced by acid/base vapor and show potential for environmental monitoring and luminescent material applications due to their significant fluorescent response to toluene (Lin et al., 2016).

Antimicrobial Activity

Furthermore, thiazolidinone derivatives have been explored for their antimicrobial properties. Synthesis of novel heteroylhydrazono-1,3-thiazolidin-4-ones and evaluation of their antimicrobial activity have provided insights into their potential as antibacterial and antifungal agents, opening avenues for their application in combating infectious diseases (Hassan et al., 2015).